4-Pentylthiophenol
Overview
Description
4-Pentylthiophenol (4-PT) is a sulfur-containing organic compound that has a wide range of applications in the scientific field. 4-PT has been used in a variety of research projects, ranging from the development of new synthetic methods to the study of biochemical and physiological effects.
Scientific Research Applications
1. Ion-Pair HPLC Method for Quantitation
4-Nitrophenol, used as a model substrate in studies of conjugative drug metabolism, shares similar characteristics with 4-Pentylthiophenol. A study by Almási, Fischer, and Perjési (2006) developed an ion-pair HPLC method for the simultaneous determination of 4-nitrophenol and its conjugates, which could be relevant for similar studies involving 4-Pentylthiophenol (Almási, Fischer, & Perjési, 2006).
2. Phenolic-Enabled Nanotechnology
The broad application of phenolics in nanotechnology, as discussed by Wu et al. (2021), is relevant for 4-Pentylthiophenol due to its phenolic nature. This includes applications in biosensing, bioimaging, and disease treatment (Wu et al., 2021).
3. Oxidation Mechanism in Aquatic Plants
A study by Reis, Tabei, and Sakakibara (2014) on the oxidation mechanisms of phenolic endocrine-disrupting chemicals by aquatic plants provides insights into the environmental impact and treatment of compounds similar to 4-Pentylthiophenol (Reis, Tabei, & Sakakibara, 2014).
4. Adsorption Analysis on Silver Nanostructures
Research by Perry et al. (2010) on the adsorption of nitrophenol isomers on silver nanostructures can be extrapolated to understand the interaction of 4-Pentylthiophenol with similar surfaces. This is significant for environmental and industrial applications (Perry et al., 2010).
5. Microbial Activities in Soil
Hseu (2006) studied the effect of 4-Nonylphenol, a compound structurally related to 4-Pentylthiophenol, on microbial activities in soil. This research helps understand the environmental impact and biodegradation of 4-Pentylthiophenol in similar settings (Hseu, 2006).
properties
IUPAC Name |
4-pentylsulfanylphenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16OS/c1-2-3-4-9-13-11-7-5-10(12)6-8-11/h5-8,12H,2-4,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APUBSBXIUJQICG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCSC1=CC=C(C=C1)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201315406 |
Source
|
| Record name | 4-(Pentylthio)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201315406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Pentylthiophenol | |
CAS RN |
18979-82-3 |
Source
|
| Record name | 4-(Pentylthio)phenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=18979-82-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Pentylthio)phenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201315406 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
